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Properties and Application Context of Sulphur
Blue 10

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Sulphur Blue 10

CAS No.: 1327-62-4

Cat. No.: S1824109

The table below summarizes the key identified properties and general application information for Sulphur

Blue 10.

Property Description

Chemical Name Sulphur Blue 10 [1]

CAS Number 1327-62-4 [1]

Cl Number 53470 [1]

Form Blue powder [1]

Solubility Slightly soluble in hot water; soluble in sodium sulfide solution
[1]

Application Substrate Cotton, viscose, linen, vinylon/cotton blends, leather, paper [1]

Fastness Properties (Standard Light: 5-6; Alkali: 4-5; Acid: 4-5 [1]

ISO)

General Workflow for Sulphur Dye Application
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While a specific protocol for Sulphur Blue 10 in paper is not available, the general application of sulphur
dyes involves a series of critical steps. The following diagram outlines a typical workflow, which you can

use as a basis for developing your own experimental procedures.

Reduction Stage
(Dissolution)
- Dye powder reduced and dissolved
- Sodium sulfide as common reducing agent
- Heated to specific temperature

Dye Application
- Substrate immersed in dye bath
- Controlled temperature and duration

Oxidation Stage
(Fixing)
- Develops and fixes the color
- Exposed to air or oxidizing agents

Finish: Drying

Click to download full resolution via product page

Workflow Stages Explained:
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¢ Reduction (Dissolution): Sulphur dyes are water-insoluble. This stage reduces the dye, converting it
into a soluble leuco form. This is typically done using a reducing agent like sodium sulfide in a
heated aqueous solution [2]. The reducing agent creates an alkaline environment essential for the
process.

¢ Dye Application: The paper substrate is treated with the reduced dye solution. The key parameters
to control and optimize in experiments include dye concentration, temperature, and contact time
to achieve the desired shade and penetration.

e Oxidation (Fixing): After application, the dye must be re-oxidized to its insoluble form within the
paper fibers to develop the final color and ensure wash-fastness. This can be done by simply
exposing the dyed material to air or by using chemical oxidizing agents.

e Soaping & After-Treatment: The dyed paper may be rinsed with a soap solution to remove any
loosely attached surface dye. This step improves the rub fastness and overall cleanliness of the final
product.

Guidance for Further Research

The lack of publicly available, detailed protocols suggests that such knowledge is likely proprietary and held

by chemical manufacturers. To acquire the specific information you need, consider the following approaches:

e Contact Suppliers Directly: Reach out to technical departments of companies that synthesize
Sulphur Blue 10 or distribute sulphur dyes. They often provide technical data sheets (TDS) and
application guides to their customers [2] [1].

e Consult Scientific Literature: Search specialized databases like SciFinder, Reaxys, or Google
Scholar for journal articles or patents that might detail the use of sulphur dyes in paper coloring. This
can provide a foundation for developing your own protocols.

¢ Focus on Environmental Considerations: Be aware that the use of sulphur dyes, while cost-
effective, can present environmental challenges, such as the generation of colored wastewater and
the use of sulfide-containing compounds [2] [3]. Your research could explore methods to mitigate

these impacts.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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